Tolytriazole Sodium Salt

Specification

• CAS No.: 63394-06-9
• Molecular Formula: C7H6N3Na
• Molecular Weight: 155.13 g/mol
• IUPAC Name: sodium;4-methylbenzotriazol-1-ide
• Standard InChI: InChI=1S/C7H6N3.Na/c1-5-3-2-4-6-7(5)9-10-8-6;/h2-4H,1H3;/q-1;+1
• Standard InChI Key: REERYFLJRPUSHT-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)[N-]N=N2.[Na+]
• Canonical SMILES: CC1=C2C(=CC=C1)[N-]N=N2.[Na+]

Introduction

Chemical Structure and Properties

Chemical Identity and Structure

Tolytriazole sodium salt consists of a benzene ring fused with a triazole ring, featuring a methyl substituent and a sodium atom that replaces the hydrogen on one of the nitrogen atoms. Its molecular formula is C₇H₆N₃Na with a molecular weight of 155.13 g/mol. The structure can be represented by the SMILES notation: C12N=NN([Na])C=1C=CC=C2C.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of tolytriazole sodium salt:

Property	Value
Appearance	Amber transparent liquid
Molecular Weight	155.13 g/mol
Melting Point	-10°C
Boiling Point	108°C
Density	1.323 g/cm³ at 20°C
Vapor Pressure	0.001 Pa at 25°C
pKa	8.85 at 20°C
Odor	Slight aromatic odor
Water Solubility	664 g/L at 20°C
LogP	1.087 at 25°C
pH (1% solution)	11.0-12.0
Solid Content	50.0% minimum

The compound exhibits excellent water solubility due to its ionic nature, with solubility reaching 664 g/L at 20°C. This high solubility facilitates its application in water treatment systems. Additionally, the solution has a significantly alkaline pH of 11.0-12.0 (for a 1% solution), which contributes to its corrosive properties.

Production Methods

Industrial Synthesis

The production of tolytriazole sodium salt involves a relatively straightforward process that can be scaled for industrial manufacturing. According to patent information, the production method typically follows these steps:

• Addition of water and tolytriazole to a reaction vessel

• Gradual addition of sodium hydroxide in batches at room temperature

• Stirring and reaction at room temperature

• Addition of activated carbon for purification

• Heating to 50-60°C for heat preservation and decolorizing

• Hot filtration

• Cooling to room temperature to obtain the final product

Laboratory Preparation Example

A specific laboratory-scale preparation method from patent literature describes the following process:

In a four-hole boiling flask, 136g of water and 133g of tolytriazole (0.1 mol) are added. The stirring reaction device is started, and 99% sodium hydroxide (approximately 40.5-42g) is added in batches at room temperature. The mixture is stirred for 0.5-1 hour at room temperature. After the reaction, 3-5g of activated carbon is added, and the mixture is heated to 50-60°C and maintained for 1-1.5 hours for decolorization. The mixture is then filtered while hot, and the filtrate is cooled to room temperature to obtain tolytriazole sodium salt solution.

This method yields a tolytriazole sodium salt solution with a content of approximately 50-60% and a product yield of over 98.5%. The process is noteworthy for its high efficiency, low energy consumption, and minimal environmental impact.

Applications and Mechanisms

Corrosion Inhibition

The primary application of tolytriazole sodium salt is as a corrosion inhibitor for copper, copper alloys, and ferrous metals in water treatment systems. The compound functions through an adsorption mechanism, forming a thin protective film on metal surfaces. This barrier prevents corrosion by air and other potentially harmful substances.

The protective film formed by tolytriazole sodium salt is particularly uniform, providing consistent protection across the metal surface. The effectiveness of this protection can be further enhanced when the compound is used in combination with other corrosion inhibitors such as 2-Mercaptobenzothiazole (MBT).

Other Industrial Applications

Beyond water treatment systems, tolytriazole sodium salt finds application in various industrial processes where metal protection is required. Its effectiveness in forming protective films makes it valuable in cooling systems, heat exchangers, and other industrial equipment where metals are exposed to potentially corrosive environments.

Research Findings and Performance Studies

Corrosion Inhibition Mechanism

Research has shown that tolytriazole sodium salt works by forming a protective film on metal surfaces through adsorption. This film acts as a barrier, preventing corrosive agents from reaching the metal surface. The effectiveness of this protection is attributed to the uniform nature of the film formed, which provides comprehensive coverage of the metal surface.

The triazole ring in the molecule plays a crucial role in the adsorption process, with the nitrogen atoms forming coordinate bonds with metal atoms on the surface. This interaction creates a stable protective layer that significantly reduces corrosion rates.

Comparative Performance

Studies have demonstrated that the protective efficacy of tolytriazole sodium salt can be enhanced when used in combination with other corrosion inhibitors. Particularly noteworthy is its synergistic effect when combined with 2-Mercaptobenzothiazole (MBT), resulting in superior corrosion protection compared to either compound used alone.

The high solubility of the sodium salt form makes it particularly effective in water treatment applications, allowing for easier dosing and more uniform distribution throughout the system. This property contributes to its widespread adoption in industrial cooling systems and other water-based applications requiring metal protection.